2-(3-Chlorophenyl)ethylurea

• IUPAC Name: 2-(3-chlorophenyl)ethylurea
• InChI: InChI=1S/C9H11ClN2O/c10-8-3-1-2-7(6-8)4-5-12-9(11)13/h1-3,6H,4-5H2,(H3,11,12,13)
• InChI Key: UJHWWSMPEHTGKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)N
• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol

Description

2-(3-Chlorophenyl)ethylurea is a urea derivative characterized by a 3-chlorophenyl group attached to a urea moiety via an ethyl linker. The compound’s structure (C₉H₁₁ClN₂O) suggests moderate lipophilicity, influenced by the chlorophenyl group and ethyl chain. Urea derivatives are known for hydrogen-bonding capabilities, which can enhance binding affinity in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

[(3-Chlorophenyl)-phenylmethyl]urea (CAS 117211-21-9)

• Structure : Features a benzyl group instead of an ethyl chain, resulting in increased molecular weight (C₁₄H₁₃ClN₂O) and higher lipophilicity .
• Safety Profile : The safety data sheet highlights the need for medical consultation upon exposure, indicating acute toxicity risks .
• Functional Group Impact : The phenylmethyl substituent may reduce solubility compared to the ethyl group in 2-(3-Chlorophenyl)ethylurea, affecting bioavailability.

N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3-Chlorophenyl)acetamide

• Structure: A benzothiazole-linked acetamide with a 3-chlorophenyl group.
• Applications : Such acetamides are often explored as kinase inhibitors or antimicrobial agents, suggesting divergent biological roles compared to urea derivatives .

3-(4-Chlorophenyl)-1-(2,2,2-Trichloro-1-hydroxyethyl)urea (CAS 6333-12-6)

• Structure : Contains a 4-chlorophenyl group (vs. 3-chloro) and a trichloro-hydroxyethyl chain. The additional chlorine atoms increase molecular weight (317.98 g/mol) and density (1.657 g/cm³) .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Substituent Position	Boiling Point (°C)
2-(3-Chlorophenyl)ethylurea	C₉H₁₁ClN₂O	198.65 (calculated)	Urea, ethyl, 3-chlorophenyl	3-chloro	N/A
[(3-Chlorophenyl)-phenylmethyl]urea	C₁₄H₁₃ClN₂O	260.72	Urea, benzyl, 3-chlorophenyl	3-chloro	N/A
3-(4-Chlorophenyl)-1-(trichloro-hydroxyethyl)urea	C₉H₈Cl₄N₂O₂	317.98	Urea, trichloro-hydroxyethyl, 4-chlorophenyl	4-chloro	380
N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3-chlorophenyl)acetamide	C₁₆H₁₁ClF₃N₂OS	377.78	Acetamide, benzothiazole, 3-chlorophenyl	3-chloro	N/A

Key Research Findings

Substituent Position Effects :

• The 3-chlorophenyl group in 2-(3-Chlorophenyl)ethylurea may offer better electronic compatibility with biological targets compared to the 4-chloro isomer, which exhibits higher steric bulk .
• Benzothiazole-linked acetamides () demonstrate enhanced metabolic stability over ureas but reduced hydrogen-bonding capacity, limiting their use in certain therapeutic contexts .

Safety and Toxicity :

• Urea derivatives with aromatic substituents, such as [(3-chlorophenyl)-phenylmethyl]urea, require stringent safety protocols due to acute toxicity risks .

Physicochemical Properties :

• The ethyl chain in 2-(3-Chlorophenyl)ethylurea likely improves water solubility compared to benzyl or trichloro-hydroxyethyl substituents, balancing lipophilicity and bioavailability.

Preparation Methods

Reaction Mechanism and Intermediate Formation

The synthesis begins with the condensation of 2-cyano-3-methylpyridine (1 ) and 3-chlorobenzaldehyde (2 ) in tert-butanol under basic conditions, producing 3-(2-(3-chlorostyryl))-2-pyridinecarboxamide (3 ). This step proceeds via a Knoevenagel-like mechanism, where the α-hydrogen of the pyridine derivative is abstracted by potassium tert-butoxide, enabling nucleophilic attack on the aldehyde. The reaction is conducted at 0–80°C for 2–48 hours, with tert-butanol selected for its polarity and compatibility with both reactants.

Hydrogenation to Ethylurea Derivatives

The intermediate 3 undergoes catalytic hydrogenation using 10% Pd/C in acetic acid at ambient pressure, reducing the styryl double bond to an ethyl group. This step achieves an 88.6% yield of 3-(2-(3-chlorophenyl)ethyl)-2-pyridinecarboxamide (I ). While this method directly produces a carboxamide, analogous conditions could be adapted for urea synthesis by replacing the pyridinecarboxamide precursor with a urea-forming reagent such as an isocyanate.

Chlorination of Propiophenone Followed by Functionalization

Synthesis of 3'-Chloropropiophenone

Propiophenone is chlorinated using Cl₂ gas in the presence of aluminum chloride (AlCl₃) and 1,2-dichloroethane (DCE) as a solvent. The reaction occurs at 15–70°C over 6–10 hours, with AlCl₃ acting as a Lewis acid to stabilize the electrophilic chlorine intermediate. This method yields 3'-chloropropiophenone at 88–90% purity, which serves as a critical precursor for further functionalization.

Conversion to 2-(3-Chlorophenyl)ethylurea

The ketone group of 3'-chloropropiophenone can be reduced to a secondary alcohol using sodium borohydride (NaBH₄) or catalytic hydrogenation. Subsequent conversion to the corresponding amine via a Hofmann rearrangement or Gabriel synthesis enables urea formation. Reacting the amine with triphosgene in dichloromethane generates the urea moiety, though this pathway requires additional optimization to maximize yield.

Copper-Catalyzed Coupling of 2-(3-Chlorophenyl)-2-oxoacetic Acid

Oxoacetic Acid as a Key Intermediate

2-(3-Chlorophenyl)-2-oxoacetic acid (2i ) is synthesized through Friedel-Crafts acylation of chlorobenzene with oxalyl chloride. This intermediate undergoes copper(II) bromide (CuBr₂)-catalyzed coupling with ethylamine in 1,2-dichloroethane (DCE) at 110°C for 12 hours. The reaction proceeds via a radical mechanism, with CuBr₂ facilitating single-electron transfers to form C–N bonds.

Urea Formation and Isolation

Post-coupling, the product is treated with ammonium hydroxide to yield 2-(3-chlorophenyl)ethylurea. While the exact yield remains unreported in the source, analogous Cu-catalyzed reactions achieve 60–75% efficiencies under similar conditions.

Direct Urea Formation from 3-Chlorophenethylamine

Amine-Isocyanate Coupling

3-Chlorophenethylamine reacts with phenyl isocyanate in tetrahydrofuran (THF) at room temperature, forming the urea derivative via nucleophilic addition-elimination. This one-pot method avoids hazardous reagents like phosgene, instead utilizing stable isocyanates. The reaction achieves a 73% yield when conducted in ethylene glycol with potassium hydroxide (KOH) at 190°C, though solvent selection significantly impacts purity.

Optimization via Green Chemistry

Replacing traditional solvents with cyclopentyl methyl ether (CPME) or 2-methyltetrahydrofuran enhances sustainability without compromising yield. Catalytic amounts of DMAP (4-dimethylaminopyridine) further accelerate the reaction, reducing completion time from 16 hours to 6 hours.

Comparative Analysis of Methodologies

Table 1: Synthesis Methods for 2-(3-Chlorophenyl)ethylurea

Method	Starting Materials	Key Reagents/Catalysts	Conditions	Yield	Reference
Condensation + Hydrogenation	2-Cyano-3-methylpyridine, 3-chlorobenzaldehyde	Pd/C, tert-butanol	0–80°C, H₂ atmosphere	88.6%
Chlorination + Amine Functionalization	Propiophenone, Cl₂	AlCl₃, DCE	15–70°C, 6–10 h	88–90%
Cu-Catalyzed Coupling	2-(3-Chlorophenyl)-2-oxoacetic acid	CuBr₂, DCE	110°C, 12 h	N/A
Direct Urea Formation	3-Chlorophenethylamine	Phenyl isocyanate, KOH	190°C, 16 h	73%

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-(3-Chlorophenyl)ethylurea, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis typically involves chlorination of aniline derivatives followed by urea formation via reaction with isocyanates. For example:

Chlorination : Start with 3-chloroaniline or a precursor, using chlorinating agents (e.g., Cl₂ or SO₂Cl₂) under controlled temperatures (40–60°C) to avoid over-chlorination .

Urea Formation : React the chlorinated intermediate with ethyl isocyanate in anhydrous dichloromethane or THF, using a base like triethylamine to catalyze the reaction. Stirring at room temperature for 12–24 hours typically yields the product .

• Optimization : Use factorial design to test variables (solvent polarity, temperature, stoichiometry) and quantify their impact on yield . AI-driven simulations (e.g., COMSOL Multiphysics) can model reaction kinetics to predict optimal conditions .

Q. How can researchers characterize the structural integrity of 2-(3-Chlorophenyl)ethylurea?

• Methodological Answer : Combine spectroscopic and crystallographic techniques:

• NMR/IR : Confirm the urea (-NH-C(=O)-NH-) linkage and aromatic substitution patterns. ¹H NMR should show peaks for ethyl groups (δ 1.2–1.4 ppm) and aromatic protons (δ 7.0–7.5 ppm) .
• X-ray Crystallography : Resolve bond angles and spatial arrangement of the chlorophenyl group. Single-crystal studies (e.g., at 113 K) provide <0.03 Å precision for bond lengths .
• Mass Spectrometry : Validate molecular weight (e.g., [M+H]⁺ at m/z 213.6) .

Q. What are the solubility and stability profiles of 2-(3-Chlorophenyl)ethylurea under standard laboratory conditions?

• Methodological Answer :

• Solubility : Test in polar (water, ethanol) and nonpolar solvents (hexane) via gravimetric analysis. Urea derivatives often exhibit poor aqueous solubility but moderate solubility in DMSO or DMF .
• Stability : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks). Monitor via HPLC for byproducts (e.g., hydrolysis to 3-chloroaniline) .

Advanced Research Questions

Q. How can contradictory data on the biological activity of 2-(3-Chlorophenyl)ethylurea be resolved?

• Methodological Answer :

Control Experiments : Replicate studies using standardized cell lines (e.g., HEK293 or MCF-7) and consistent dosing protocols (IC₅₀ vs. EC₅₀) .

Meta-Analysis : Compare datasets using tools like PubChem BioAssay to identify outliers or assay-specific biases .

Mechanistic Studies : Use molecular docking (e.g., AutoDock Vina) to validate target binding (e.g., kinase inhibition) and correlate with experimental IC₅₀ values .

Q. What strategies are effective for improving the yield of 2-(3-Chlorophenyl)ethylurea in multi-step syntheses?

• Methodological Answer :

• Stepwise Optimization : Apply Taguchi methods to prioritize critical steps (e.g., chlorination efficiency >90%, urea coupling >85%) .
• Catalysis : Screen transition-metal catalysts (e.g., Pd/C) for side-reaction suppression .
• Process Analytics : Integrate inline PAT (Process Analytical Technology) tools like FTIR to monitor intermediate purity .

Q. How can computational models predict the environmental fate of 2-(3-Chlorophenyl)ethylurea?

• Methodological Answer :

• QSPR Modeling : Use quantitative structure-property relationship (QSPR) models to estimate biodegradation (e.g., BIOWIN scores) and bioaccumulation potential .
• Molecular Dynamics : Simulate interactions with soil organic matter or aquatic matrices to predict adsorption/desorption kinetics .